(3R)-1,2,3,4-tetrahydroquinolin-3-amine

• IUPAC Name: (3R)-1,2,3,4-tetrahydroquinolin-3-amine
• InChI: InChI=1S/C9H12N2/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-4,8,11H,5-6,10H2/t8-/m1/s1
• InChI Key: FBSQFLMMNVFTRT-MRVPVSSYSA-N
• Canonical SMILES: C1C(CNC2=CC=CC=C21)N
• Isomeric SMILES: C1[C@H](CNC2=CC=CC=C21)N
• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol

Description

(3R)-1,2,3,4-tetrahydroquinolin-3-amine, also known as (R)-THQA, is a chemical compound that has been the subject of scientific research in recent years. This compound has been found to have potential therapeutic applications in various fields, including neuroscience and cancer research.

Mechanism Of Action

The exact mechanism of action of (R)-THQA is not fully understood, but it is believed to act on various cellular pathways. In neuroscience, it has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation. In cancer cells, (R)-THQA has been found to inhibit the activity of the Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and physiological effects:
(R)-THQA has been found to have various biochemical and physiological effects. In neuroscience, it has been shown to improve cognitive function and reduce oxidative stress and inflammation. In cancer cells, (R)-THQA has been found to induce apoptosis and inhibit cell growth. Other effects of (R)-THQA include the regulation of gene expression, modulation of immune function, and regulation of metabolism.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (R)-THQA in lab experiments is its potential therapeutic applications in various fields. Its neuroprotective and anti-cancer effects make it a promising candidate for further research. However, there are also some limitations to using (R)-THQA in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are many potential future directions for the research of (R)-THQA. One possible direction is to further investigate its neuroprotective effects and potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its anti-cancer effects and potential use in cancer therapy. Other potential future directions include the development of more efficient synthesis methods, the investigation of its safety and efficacy in humans, and the exploration of its potential use in the treatment of other diseases such as inflammation and metabolic disorders.
Conclusion:
In conclusion, (R)-THQA is a promising compound that has potential therapeutic applications in various fields. Its neuroprotective and anti-cancer effects make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action, safety, and efficacy in humans. The future directions of (R)-THQA research are vast, and further investigation is needed to explore its full potential.

Synthesis Methods

(R)-THQA can be synthesized through a series of chemical reactions. One of the most commonly used methods involves the condensation of an aldehyde and an amine in the presence of a catalyst. The resulting product is then reduced to obtain (R)-THQA. This synthesis method has been optimized and improved by various researchers to increase the yield and purity of the final product.

Scientific Research Applications

(R)-THQA has been found to have potential therapeutic applications in various fields. In neuroscience, it has been shown to have neuroprotective effects and can improve cognitive function. In cancer research, (R)-THQA has been found to inhibit the growth of cancer cells and induce apoptosis. Other potential applications of (R)-THQA include the treatment of inflammation, pain, and metabolic disorders.